BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Acid Orange 56 (CAS
6470-20-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Orange 56

Cat. No.: B1583118

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, applications, and toxicological profile of the disazo dye, Acid Orange 56.
The information is intended for professionals in research and development who require detailed
technical data and experimental insights.

Physicochemical Properties and Identification

Acid Orange 56 (C.I. 22895) is a synthetic organic compound classified as a disazo acid dye.
Its chemical structure features two azo (-N=N-) chromophores, which are responsible for its
characteristic orange color. The presence of sulfonic acid groups confers water solubility,
making it suitable for aqueous dyeing processes.

Chemical and Physical Data

A summary of the key quantitative and qualitative data for Acid Orange 56 is presented below.
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Property Value Reference(s)

disodium;2-[4-[(2-
hydroxynaphthalen-1-
l)diazenyl]-2-
IUPAC Name V) - [1]
sulfonatophenyl]-5-[(3-methyl-
5-oxo-1-phenyl-4H-pyrazol-4-

yl)diazenyllbenzenesulfonate

C.l. Acid Orange 56, Acid
Synonyms Orange G, Acid Orange SG, [2]
Acid Brilliant Orange G

CAS Number 6470-20-8 [2]
Molecular Formula C32H22N6Naz20sS:2 [2]
Molecular Weight 728.66 g/mol [2]
Appearance Red-light orange powder [2]
UV-Vis Amax ~486 nm [3]

Water: Soluble (forms a palm
B orange solution) Ethanol:
Solubility [2]
Soluble (forms a golden

orange solution)

- In concentrated H2SOa:
Forms a blood-red solution,
which turns orange-brown

) o upon dilution. - With strong

Chemical Reactivity [2]

HCI: Forms an orange-brown
precipitate. - With concentrated
NaOH: Solution turns orange-

brown.

Synthesis and Degradation Pathways
Synthesis Workflow
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The synthesis of Acid Orange 56 is a multi-step process involving diazotization and azo
coupling reactions. The foundational process begins with the double nitriding of 2,2"-Disulfo-
4,4'-diaminobibenzene, which is then coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one
and Naphthalen-2-ol respectively to form the final disazo structure.[2]
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Step 1: Diazotization

[2,2’—DisuIfo—4,4’—diaminobibenzena [ Sodium Nitrite (NaNOz2) + Acid )

0-5°C
Step 2a: First Azo Coupling
Y
=Kl'etrazonium Salt Intermediate SV HEI R
K prazol-5(4H)-one
Step 2b: Second Azo Coupling
Y
(Monoazo Intermediata E\laphthalen—Z—oD

Y

Acid Orange 56

Acid Orange 56

Reductive Cleavage
(e.g., Azoreductase)

Aromatic Amine 3
(Aminonaphthol derivative)

-~

Aromatic Amine 1 Aromatic Amine 2
(from Diaminobibenzene core) (from Pyrazolone derivative)

1
~ | -
1

-
-
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~ -

Further Aerobic Degradation
(Potential for Mineralization)
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Preparation
N . Test Compound S9 Mix (for activation)
(S' I () Culture) GAcid Orange 56 or MetaboliteD ( or Buffer

Experiment

Mix Compound, Bacteria,
and S9/Buffer in Top Agar

Pour on Minimal
Glucose Agar Plate

Incubate at 37°C

Result Analysis

Count Revertant Colonies (his+)

:

Compare to Negative Control

Mutagenic Potential Assessment
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Azo Dye Metabolites
(e.g., Aromatic Amines, Phenols)
Increased Cellular
Reactive Oxygen Species (ROS)
(Oxidative Stress)
R MAPK Pathway Activation
(NF-KB Pathway Activation ( (INK, p38, ERK) )
anlammatory Response)

Click to download full resolution via product page

DNA Damage

Apoptosis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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